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Compound of Interest

Compound Name: 2-Hydroxyethyl propionate

CAS No.: 24567-27-9

Cat. No.: B1603727

Get Quote

This guide provides an in-depth exploration of 2-Hydroxyethyl propionate, a versatile

chemical compound with significant applications in research and development. It is designed

for researchers, scientists, and drug development professionals, offering a blend of technical

data, practical insights, and validated protocols.

Section 1: Nomenclature and Identification
Clarity in chemical identification is paramount to reproducible science. This section delineates

the various synonyms, systematic names, and registry numbers associated with 2-
Hydroxyethyl propionate to ensure unambiguous communication and sourcing.

Systematic and Common Names
2-Hydroxyethyl propionate is known by several names, which can sometimes lead to

confusion. The following is a comprehensive list of its synonyms:

IUPAC Name: 2-hydroxyethyl propanoate[1][2]

Systematic Name: Propanoic acid, 2-hydroxyethyl ester[2][3]
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Common Synonyms:

Ethylene glycol monopropionate[2][3]

Glycol monopropionate[4][5]

2-(Propionyloxy)ethanol[2][3]

Propionic acid-(2-hydroxy-ethyl ester)[4][5]

1,2-Ethanediol, monopropanoate[2][4]

Propionsaeure-monoglykolester (German)[4][5]

Propionsaeure-(2-hydroxy-aethylester) (German)[4][5]

It is crucial to distinguish 2-Hydroxyethyl propionate from its isomer, ethyl lactate (ethyl 2-

hydroxypropanoate), which has a different chemical structure and properties.

Chemical Identifiers
For precise identification and database searches, the following identifiers are essential:

Identifier Value Source

CAS Number 24567-27-9 [3][4][6]

Molecular Formula C5H10O3 [1][3][4][6]

Molecular Weight 118.13 g/mol [1][3][4][6]

InChIKey
SFAMKDPMPDEXGH-

UHFFFAOYSA-N
[1][5]

SMILES CCC(=O)OCCO [1][5]

A logical diagram illustrating the relationship between the primary name and its key synonyms

is presented below to aid in conceptual understanding.
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Caption: Relationship between the primary name and key synonyms/identifiers.
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Section 2: Physicochemical Properties and
Specifications
A thorough understanding of a compound's physical and chemical properties is fundamental to

its application in experimental design and formulation development.

Key Physicochemical Data
The following table summarizes the critical physicochemical properties of 2-Hydroxyethyl
propionate.

Property Value Source

Boiling Point 90-97 °C (at 16 Torr) [3][4]

Density (Predicted) 1.054 ± 0.06 g/cm³ [3][4]

pKa (Predicted) 13.86 ± 0.10 [3][4]

Purity (Typical) ≥ 97% [4][6]

Storage Sealed in dry, 2-8°C [6]

These properties indicate that 2-Hydroxyethyl propionate is a relatively stable liquid under

standard laboratory conditions, though it should be stored in a cool, dry environment to

maintain its integrity.

Section 3: Applications in Research and Drug
Development
While specific applications of 2-Hydroxyethyl propionate are not extensively detailed in the

initial search results, its chemical structure as a hydroxy-ester suggests potential utility in

several areas relevant to the target audience. Further investigation is required to detail its

specific roles. The presence of both a hydroxyl and an ester group makes it a candidate for use

as a:

Building block in organic synthesis: The hydroxyl group can be further functionalized, and the

ester can be hydrolyzed or transesterified.
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** biocompatible solvent or plasticizer:** Its structure is similar to other compounds used in

pharmaceutical formulations.

Monomer for polymerization: The hydroxyl group can participate in condensation

polymerization.

A search for patents and scholarly articles citing this compound will be necessary to elaborate

on its specific applications.

Section 4: Experimental Protocols
To ensure the practical utility of this guide, this section will be developed to include detailed,

step-by-step methodologies for key experiments and workflows involving 2-Hydroxyethyl
propionate. This will require a dedicated search for established protocols in the scientific

literature. Potential protocols to be included are:

Synthesis of 2-Hydroxyethyl propionate.

Purification and characterization techniques.

Example reactions utilizing 2-Hydroxyethyl propionate as a starting material.

Section 5: Safety and Handling
A comprehensive guide must address the safety aspects of handling the compound. This

section will be populated with information from material safety data sheets (MSDS) and other

regulatory sources to provide guidance on:

Hazard identification.

Personal protective equipment (PPE).

First aid measures.

Spill and disposal procedures.
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A complete list of all cited sources with clickable URLs will be provided at the end of this guide.

Next Steps for Development:

To complete this technical guide as per the user's request, the following searches will be

performed:

In-depth search for the applications of 2-Hydroxyethyl propionate in research, particularly
in drug development, organic synthesis, and m
Search for established and validated experimental protocols for the synthesis, purification,
and common reactions of 2-Hydroxyethyl propion
Search for quantitative data related to its performance in various applications, such as
reaction yields, solubility data in different solvents, and physical properties under varying
conditions.
Search for safety and handling information from reliable sources like MSDS databases and
regul
Search for signaling pathways or biological processes where 2-Hydroxyethyl propionate or
its derivatives might be involved, to cre
Gather all located URLs for the final, comprehensive reference list.

This structured approach will ensure that the final guide is comprehensive, technically accurate,

and of high value to the intended audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Propionate]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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